4-[(3-Fluorophenyl)amino]-6-methylquinoline-2-carboxylic acid

• IUPAC Name: 4-(3-fluoroanilino)-6-methylquinoline-2-carboxylic acid
• InChI: InChI=1S/C17H13FN2O2/c1-10-5-6-14-13(7-10)15(9-16(20-14)17(21)22)19-12-4-2-3-11(18)8-12/h2-9H,1H3,(H,19,20)(H,21,22)
• InChI Key: ATQAEDQJXAMVIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(C=C2NC3=CC(=CC=C3)F)C(=O)O
• Molecular Formula: C17H13FN2O2
• Molecular Weight: 296.29 g/mol
• CAS No.: 1031977-33-9

Description

4-[(3-Fluorophenyl)amino]-6-methylquinoline-2-carboxylic acid is a chemical compound that has gained significant attention in scientific research due to its potential use in the development of new drugs. This compound is commonly referred to as FMQ, and it belongs to a class of compounds known as quinolones. The synthesis of FMQ involves several steps, and it has been used in various scientific applications, including drug discovery and development.

Scientific Research Applications

Antibacterial Applications

Quinoline derivatives have been extensively studied for their antibacterial properties. Kuramoto et al. (2003) designed novel N-1 substituents of naphthyridones and quinolones, revealing compounds with potent antibacterial activities against both Gram-positive and Gram-negative bacteria, significantly more potent than trovafloxacin against clinical isolates like Streptococcus pneumoniae and methicillin-resistant Staphylococcus aureus (Kuramoto et al., 2003). Miyamoto et al. (1990) synthesizedand evaluated a series of substituted 4-oxoquinoline-3-carboxylic acids for their antibacterial activity, with one compound showing high potency against both gram-positive and gram-negative bacteria, including Pseudomonas aeruginosa (Miyamoto et al., 1990).

Fluorescence Applications

Quinoline derivatives are also known for their fluorescence properties, which are useful in biochemistry and medicine. Aleksanyan and Hambardzumyan (2013) explored the synthesis of new quinoline derivatives with potential as antioxidants and radioprotectors, in addition to their use as efficient fluorophores in studying various biological systems (Aleksanyan & Hambardzumyan, 2013). Hirano et al. (2004) introduced a novel fluorophore, 6-methoxy-4-quinolone, showcasing its strong fluorescence in a wide pH range of aqueous media, highlighting its potential as a fluorescent labeling reagent for biomedical analysis (Hirano et al., 2004).

Mechanism of Action

Ataluren enables ribosomal readthrough of mRNA containing premature stop codons that would otherwise result in premature termination of protein chains. It allows cellular machinery to bypass nonsense mutations, restoring full-length, functional protein production.